![molecular formula C49H92N18O13S B612428 GluR2m CAS No. 243843-42-7](/img/structure/B612428.png)
GluR2m
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Overview
Description
GluR2, also known as GluA2, is a subunit of the AMPA receptor, which is a type of ionotropic glutamate receptor. The AMPA receptor is sensitive to the neurotransmitter glutamate, which is the main excitatory neurotransmitter in the central nervous system . The GluR2 subunit is subject to RNA editing, which alters its properties .
Synthesis Analysis
The GluR2 subunit is encoded by the GRIA2 gene located on chromosome 4q32-q33 . The pre-mRNA of GRIA2 undergoes a type of editing called adenosine-to-inosine (A-to-I) editing .Molecular Structure Analysis
AMPA receptors are composed of four subunits, designated as GluR1 (GRIA1), GluR2 (GRIA2), GluR3 (GRIA3), and GluR4 (GRIA4) which combine to form tetramers . The crystal structure of the GluR2 amino-terminal domain has been analyzed, and it has been proposed that this domain guides subfamily-specific receptor assembly .Chemical Reactions Analysis
The chemical reactions involving GluR2 are complex and involve multiple steps. For example, the pre-mRNA of GRIA2 is modified at amino acid 607, found in the second transmembrane domain of the receptor subunit .Physical and Chemical Properties Analysis
The physical and chemical properties of GluR2 are determined by its molecular structure and the post-transcriptional modifications it undergoes .Scientific Research Applications
Optogenetics and Ion Channels
A study by Eisenhauer et al. (2012) focuses on Channelrhodopsin-2 (ChR2), a light-gated ion channel used in optogenetics, where Glu-90, a key residue, is crucial for ion selectivity and is deprotonated during the photocycle. This finding is significant for understanding the gating mechanism of ion channels and optimizing optogenetic tools (Eisenhauer et al., 2012).
Gastrointestinal Hormone Research
Munroe et al. (1999) investigated the Glucagon-like peptide 2 (GLP-2) receptor, a G protein-coupled receptor related to the glucagon and GLP-1 receptors. This receptor, found in the gastrointestinal tract, responds to GLP-2, playing a critical role in intestinal growth and nutrient absorption (Munroe et al., 1999).
Glutamate Receptors in Neuroscience
Wisden and Seeburg (1993) discuss milestones in glutamate receptor (GluR) research, including the cloning of N-methyl-D-aspartate (NMDA) receptors, the discovery of RNA editing in non-NMDA receptor channels, and the mapping of AMPA receptor subunits in the brain. These advancements contribute significantly to our understanding of the molecular mechanisms underlying neural signaling and communication (Wisden & Seeburg, 1993).
Diabetes and Metabolic Disorders
Drucker (2015) explores the role of gut peptides in metabolism, focusing on glucagon-like peptides (GLP)-1 and GLP-2. These peptides are crucial in regulating islet hormone secretion and glucose homeostasis, with implications for the treatment of diabetes and obesity (Drucker, 2015).
Cancer Research and Therapeutics
Lin et al. (2016) studied the role of glucose transporters (GLUTs), particularly GLUT2, in colorectal cancer cells. They found that targeting GLUT2 could suppress tumor cell invasiveness, suggesting its potential as a therapeutic target in cancer treatment (Lin et al., 2016).
Glucose Homeostasis and Transport
Thorens (2015) discusses the role of GLUT2 in glucose sensing and homeostasis, detailing its expression in various tissues and its involvement in several regulatory mechanisms. This research is pivotal in understanding the complex role of GLUT2 in metabolic processes (Thorens, 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(2S)-5-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylsulfanylbutanoyl]amino]hexanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]hexanoyl]amino]-4-oxobutanoyl]amino]propanoyl]amino]-5-oxopentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C49H92N18O13S/c1-26(2)38(67-45(76)31(15-8-11-22-52)63-44(75)33(19-24-81-5)64-42(73)32(16-12-23-58-49(56)57)62-41(72)29(53)13-6-9-20-50)47(78)60-28(4)39(70)61-30(14-7-10-21-51)43(74)66-35(25-37(55)69)46(77)59-27(3)40(71)65-34(48(79)80)17-18-36(54)68/h26-35,38H,6-25,50-53H2,1-5H3,(H2,54,68)(H2,55,69)(H,59,77)(H,60,78)(H,61,70)(H,62,72)(H,63,75)(H,64,73)(H,65,71)(H,66,74)(H,67,76)(H,79,80)(H4,56,57,58)/t27-,28-,29-,30-,31-,32-,33-,34-,35-,38-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTYSOEUWYZLCBY-MFTMZZJWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(C)C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NC(C)C(=O)NC(CCC(=O)N)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCSC)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCCCN)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)O)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](CCCCN)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C49H92N18O13S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1173.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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